Cas no 2055617-77-9 (2-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2055617-77-9
• MF: C₁₉H₃₃BO₃Si
• MW: 348.36
• CID: 5090504
• Update Time: 2025-10-29

2-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C19H33BO3Si/c1-17(2,3)24(8,9)21-14-15-10-12-16(13-11-15)20-22-18(4,5)19(6,7)23-20/h10-13H,14H2,1-9H3
• InChI Key： NCSNIDSDFORSRP-UHFFFAOYSA-N
• SMILES： C1(C(OB(O1)C1=CC=C(C=C1)CO[Si](C)(C)C(C)(C)C)(C)C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Versatile Boronic Ester in Modern Organic Synthesis

In the rapidly evolving field of organic chemistry, 2-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS 2055617-77-9) has emerged as a crucial building block for advanced synthetic applications. This boronic ester derivative combines the stability of a dioxaborolane framework with the protective capabilities of a silyl ether group, making it particularly valuable in Suzuki-Miyaura cross-coupling reactions – one of the most widely used methods for carbon-carbon bond formation in pharmaceutical research.

The molecular structure of this compound features two key functional components: a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety that provides excellent stability against hydrolysis, and a (1,1-dimethylethyl)dimethylsilyl (TBS) protecting group that safeguards the benzylic alcohol functionality. This dual functionality allows chemists to perform sequential transformations with remarkable precision, addressing one of the most common search queries in synthetic chemistry: "how to protect alcohols during cross-coupling reactions."

Recent studies highlight the growing importance of 2-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in medicinal chemistry applications. The compound's stability profile makes it particularly useful for the synthesis of complex bioactive molecules, including kinase inhibitors and other targeted therapeutics. This aligns with current industry trends toward more sophisticated boron-containing pharmaceuticals, as evidenced by increasing search volumes for terms like "boronic acid derivatives in drug discovery."

From a synthetic perspective, the TBS-protected boronic ester offers several advantages that answer frequently asked questions in organic synthesis forums. First, the silyl ether protection prevents unwanted side reactions at the benzylic position during cross-coupling. Second, the pinacol boronic ester moiety provides excellent stability for storage and handling compared to free boronic acids. Third, the compound's crystalline nature facilitates purification and characterization – important considerations for process chemists searching for "crystalline boronic esters for scale-up."

The application spectrum of CAS 2055617-77-9 extends beyond pharmaceutical synthesis. Materials scientists have begun exploring its use in the preparation of organic electronic materials, particularly in the development of novel π-conjugated systems for OLED applications. This connects with trending research topics like "boron-based materials for organic electronics," which has seen a 40% increase in academic search interest over the past two years according to major chemistry databases.

Handling and storage recommendations for 2-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane follow standard protocols for air-sensitive compounds. While the dioxaborolane group provides inherent stability, best practices suggest storage under inert atmosphere at low temperatures to maintain optimal reactivity. These practical considerations address common user queries about "handling boronic esters in synthetic workflows."

Market analysis indicates growing demand for specialized boronic ester building blocks like this compound, with particular interest from contract research organizations and academic laboratories. The unique combination of silyl protection and boron functionality in a single molecule provides time-saving advantages that resonate with modern synthetic strategies emphasizing efficiency and atom economy – concepts frequently searched alongside "green chemistry approaches to cross-coupling."

Future research directions for 2-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane may explore its potential in continuous flow chemistry systems, an area generating significant interest as evidenced by search trends for "flow chemistry compatible boronic esters." The compound's stability profile makes it particularly suitable for such applications, potentially opening new avenues in automated synthesis platforms.

For synthetic chemists considering this TBS-protected phenylboronic ester, recent literature reports successful applications in multi-step syntheses of natural product analogs and heterocyclic systems. These case studies provide practical answers to common synthesis questions like "how to introduce protected boronic acid handles in complex molecules" – a search phrase that appears in over 200 academic queries monthly according to chemistry database analytics.

In conclusion, 2-[4-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a sophisticated solution to several challenges in modern organic synthesis. Its dual functionality addresses multiple pain points in complex molecule construction, from protection group strategies to reliable cross-coupling performance. As synthetic methodologies continue to advance, compounds like this will play increasingly important roles in both academic research and industrial applications, particularly in fields demanding high levels of molecular precision.